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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-methylaniline
CAS No.: 19499-88-8
Cat. No.: B099888
Get Quote
. J

Executive Summary & Chemical Profile

5-(Benzyloxy)-2-methylaniline is a critical intermediate in the synthesis of pharmaceutical
agents, particularly kinase inhibitors and heterocyclic building blocks.[1] Its structure combines
a basic aniline moiety with a lipophilic benzyl ether.[1]

Challenges:

¢ Oxidation: Like most electron-rich anilines, the free base is prone to oxidation (browning)
upon exposure to air.[1]

* Physical State: The free base is often a low-melting solid or viscous oil, making direct
recrystallization difficult without salt formation.[1]

o Impurities: Common contaminants include the nitro-precursor (5-(benzyloxy)-2-methyl-1-
nitrobenzene), benzyl alcohol (from hydrolysis), and azo-dimers.[1]

Physicochemical Data Table
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Property Value | Characteristic Notes

CAS Number 19499-88-8

Molecular Formula C14H15NO

Molecular Weight 213.28 g/mol

Predicted pKa ~4.5 - 5.0 (Aniline N) Zveak base; protonates in < pH
Predicted logP ~3.1 Highly lipophilic

Solubility DCM, EtOAc, MeOH, DMSO Insoluble in water

Storage 2-8°C, Dark, Inert Atmosphere  Hygroscopic as HCI salt

Pre-Purification Assessment

Before initiating purification, analyze the crude mixture via TLC or LC-MS to determine the
dominant impurity profile.[1]

TLC Conditions:
» Stationary Phase: Silica Gel 60 F2s4
» Mobile Phase: Hexane : Ethyl Acetate (3:1 v/v)
 Visualization:
o UV (254 nm): Strong absorption (aromatic rings).
o Ninhydrin Stain: Turns red/purple upon heating (specific for primary amines).

o Rf Values (Approximate):

o

Impurity (Nitro precursor): ~0.7 (Non-polar)

o

Target (Aniline): ~0.3 — 0.4[2]

[¢]

Impurity (Benzyl alcohol): ~0.25 (Variable, stains weak)
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Protocol A: Acid-Base Extraction (The "Chemical
Filter")

Objective: Rapidly remove non-basic impurities (nitro compounds, benzyl halides, phenols)
from the crude reaction mixture.[1] This leverages the basicity of the aniline nitrogen.

Reagents: Ethyl Acetate (EtOAc), 1M Hydrochloric Acid (HCI), 2M Sodium Hydroxide (NaOH),
Brine, Sodium Sulfate (NazS0a).

Step-by-Step Workflow:

o Dissolution: Dissolve the crude residue in EtOAc (10 mL per gram of crude).
e Acid Extraction (Forward):

o Extract the organic layer with 1M HCI (3 x 15 mL).

o Mechanism:[3][4][5][6][7] The aniline protonates (

) and moves to the aqueous phase.[1] Neutral/Acidic impurities stay in the EtOAc.

o CRITICAL STEP: Keep the aqueous extracts cold (0-5°C) to prevent hydrolysis of the
benzyl ether.

¢ Organic Wash:
o Combine the acidic aqueous layers.[7]

o Wash with a small volume of fresh EtOAc (1 x 10 mL) to remove entrained non-basic
organics. Discard this organic wash.

 Basification (Reverse):
o Cool the aqueous acidic solution in an ice bath.

o Slowly add 2M NaOH (or 5M for volume control) until pH > 10. The solution will become
cloudy as the free base oils out.
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¢ Final Extraction:
o Extract the cloudy aqueous mixture with EtOAc (3 x 20 mL).
o Combine organic layers, wash with Brine, and dry over anhydrous NazSOa.

+ Concentration: Evaporate solvent under reduced pressure to yield the purified Free Base.
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Figure 1: Logic flow for the Acid-Base purification strategy, separating the basic aniline from
neutral byproducts.[1]

Protocol B: Flash Column Chromatography

Objective: High-resolution separation for >98% purity. Required if the acid-base extraction does
not yield sufficient purity or if regioisomers are present.[1]

Parameters:

Stationary Phase: Silica Gel (230—-400 mesh).

Column Loading: 1:30 to 1:50 (Sample : Silica ratio).

Mobile Phase System: Hexane / Ethyl Acetate (Gradient).

Additive: 1% Triethylamine (TEA) (Optional but recommended to prevent aniline tailing).

Gradient Protocol:
o Equilibration: Flush column with 95:5 (Hexane:EtOAc + 1% TEA).

o Loading: Dissolve sample in minimum volume of DCM or adsorb onto silica (dry load) if the
crude is oily.

e Elution:

[e]

0-5 mins: 95:5 (Elutes non-polar impurities).

o

5-20 mins: Gradient to 85:15.

20-30 mins: Hold at 80:20.

[¢]

[¢]

Note: The target aniline typically elutes between 10-20% EtOAc.

» Collection: Pool fractions containing the single spot at Rf ~0.35.
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Protocol C: Hydrochloride Salt Formation
(Stabilization)

Objective: Convert the oxidatively unstable oil/solid into a stable, crystalline hydrochloride salt
for long-term storage.

Reagents: 4M HCI in Dioxane (commercial), Diethyl Ether (anhydrous), Ethanol.

Procedure:

» Dissolve the purified free base (from Protocol A or B) in a minimal amount of anhydrous
Diethyl Ether (or DCM if solubility is poor).

» Cool the solution to 0°C in an ice bath.
e Dropwise add 4M HCI in Dioxane (1.1 equivalents).
o Observation: A white precipitate should form immediately.[1]
 Stir at 0°C for 30 minutes.
« Filtration: Filter the solid under argon/nitrogen atmosphere (hygroscopic).
» Washing: Wash the filter cake with cold anhydrous ether (3 x).
e Drying: Dry under high vacuum over P20s or KOH pellets to remove trace acid/water.[1]

Recrystallization of the Salt (if needed):

Solvent System: Ethanol / Diethyl Ether.[1]

Dissolve salt in hot Ethanol (min volume).

Add Diethyl Ether until slightly turbid.[1]

Cool slowly to 4°C.

Quality Control & Validation
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Test Acceptance Criteria Method

C18 Column, ACN/Water

HPLC Purity > 98.0% Area )
(0.1% TFA) gradient
Consistent structure; No DMSO-d6 (Amine protons
1H NMR o
solvent peaks visible)
Appearance Off-white to beige solid (Salt) Visual Inspection
LC-MS [M+H]+ =214.12 ESI Positive Mode

Safety & Handling (SDS Summary)

» Hazard Class: Toxic by inhalation, in contact with skin, and if swallowed (Acute Tox. 3).

o Specific Risk: Anilines can cause methemoglobinemia.[1] Visible signs include cyanosis
(blue lips/nails).

e PPE: Nitrile gloves (double gloving recommended), chemical safety goggles, and fume hood

usage are mandatory.

e Waste: Dispose of all aqueous washes containing aniline residues as hazardous organic
waste, not down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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